Cas no 70289-34-8 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tripentyl ester)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tripentyl ester
• CAS No: 70289-34-8
• MF: C₂₁H₃₈O₇
• MW: 402.52222776413
• CID: 570785
• PubChem ID: 144415
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tripentyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tripentyl ester
• CITRIC ACID TRI-N-AMYL ESTER
• tripentyl 2-hydroxypropane-1,2,3-tricarboxylate
• 1,2,3-propanetricarboxylic acid, 2-hydroxy-, tripentyl ester
• Citric acid, tripentyl ester
• Tripentyl citrate
• FT-0722466
• EN300-7430505
• Tripentyl 2-hydroxy-1,2,3-propanetricarboxylate #
• SCHEMBL1218942
• Tripentyl 2-hydroxy-1,2,3-propanetricarboxylate
• DTXSID60220540
• MFCD00048847
• 70289-34-8
• CS-0259859
• DXRFOGXSSDRZFP-UHFFFAOYSA-N
• 1,2,3-tripentyl 2-hydroxypropane-1,2,3-tricarboxylate

• Inchi： 1S/C21H38O7/c1-4-7-10-13-26-18(22)16-21(25,20(24)28-15-12-9-6-3)17-19(23)27-14-11-8-5-2/h25H,4-17H2,1-3H3
• InChI Key： DXRFOGXSSDRZFP-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCCCCC)(CC(=O)OCCCCC)CC(=O)OCCCCC

Computed Properties

• Exact Mass: 402.26184
• Monoisotopic Mass: 402.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 99.1A^2

Experimental Properties

• Color/Form: 。
• Density: 1.05
• Boiling Point: 432.5°C at 760 mmHg
• Flash Point: 130.9°C
• Refractive Index: 1.466
• PSA: 99.13
• LogP: 3.69790
• Solubility: 。